BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability & Technical Profile: 3-
(Chloromethyl)phenyl Acetate[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 3-(Chloromethyl)phenyl acetate
CAS No.: 4530-44-3
Cat. No.: B3267556

Get Quote

Executive Summary

3-(Chloromethyl)phenyl acetate (CAS 4530-44-3) is a specialized chemical intermediate
used primarily as a "masked" bifunctional building block in medicinal chemistry. Unlike its para-
isomer (CAS 39720-27-9), which is a commoditized reagent, the meta-isomer is classified as a
Tier 2/3 Building Block. It is typically not available for same-day shipping from major catalog
distributors (e.g., Sigma-Aldrich core stock) but is readily sourced through specialized diversity
vendors such as Enamine, Protheragen, and CymitQuimica.

Key Procurement Insight: The commercial scarcity relative to the para-isomer is driven by
synthetic utility, not difficulty. The compound serves as a stable precursor to 3-hydroxybenzyl
functionalization, preventing self-polymerization inherent to the unprotected 3-
(chloromethyl)phenol.

Chemical Identity & Physical Profile

Before procurement, verify the exact isomerism. Confusion with the para-isomer or methoxy-
analogs is a common procurement error.
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Property Data

Chemical Name 3-(Chloromethyl)phenyl acetate

m-Acetoxybenzyl chloride; Acetic acid 3-

Synonyms
chloromethylphenyl ester
CAS Number 4530-44-3
C
H
Molecular Formula
Clo
Molecular Weight 184.62 g/mol

Colorless to pale yellow liquid (or low-meltin
Physical State paley quid ( J

solid)
N Soluble in DCM, EtOAc, DMSO; Reacts with
Solubility
water/alcohols
- Moisture Sensitive (Hydrolysis of ester and alkyl
Stability

chloride)

Commercial Landscape Analysis

The supply chain for 3-(Chloromethyl)phenyl acetate is bifurcated between "In-Stock
Diversity" and "Custom Synthesis."

Primary Suppliers (Verified)

o Enamine: Often holds the largest stock of this specific CAS as part of their "Building Blocks"
library (Cat# ENAH304547A0).

e Protheragen: Lists the compound specifically for research applications.

o CymitQuimica: Acts as a European distributor for various synthesis labs.

Supply Chain Decision Matrix
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The following decision tree illustrates the logic for sourcing this compound based on project
timeline and scale.

Direct Order
(Lead time: 1-2 weeks)

No (Scale >100g
No (Scale <10g)

Requirement: Check Tier 1 Not Found (Likel Check Tier 2
3-(Chloromethyl)phenyl acetate (Sigmal/Fisher) (Enamine/Combi-Blocks)

Custom Synthesis
(Lead time: 4-6 weeks)

In-House Synthesis
(See Protocol Below)

Click to download full resolution via product page

Figure 1: Procurement decision logic for CAS 4530-44-3. Note that Tier 1 suppliers often list
this item but fulfill it via third-party agreements (Tier 2).

Technical Evaluation: Synthesis & Stability

Understanding the synthesis is critical for Quality Assurance (QA) because it predicts the
impurities you will encounter in a commercial batch.

Why the Acetate? (The "Masking" Strategy)

You cannot buy 3-(chloromethyl)phenol easily. Why?

e Mechanism: The phenolic hydroxyl group is a nucleophile; the chloromethyl group is an
electrophile.

e Result: In a free phenol state, molecule A reacts with molecule B, leading to rapid,
uncontrollable polymerization (Bakelite-type formation).

o Solution: The acetate group protects the phenol, shutting down its nucleophilicity. This allows
the benzyl chloride moiety to exist stably.

Synthetic Routes & Impurity Profiling

Commercial batches are typically produced via one of two routes.
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Route B: Alcohol Activation
(Lab Scale)

l

3-Hydroxybenzyl alcohol

Route A: Radical Halogenation
(Industrial Scale)

' '

m-Cresyl Acetate Acetylation (-OH protection)

NCS or SO2CI2 -
Radical Initiator Chlorination (SOCI2)
Impurity: Ring Chlorination

\{:ydrolysis

Impurity: Des-acetylated phenol
(Polymerization Risk)

Impurity: Dichloromethyl analog
(Over-chlorination)

3-(Chloromethyl)phenyl acetate
(Target)

Click to download full resolution via product page

Figure 2: Synthetic origins of common impurities. Commercial batches from Route A often
contain ~2-5% dichloromethyl species.

Quality Assurance Protocol

When receiving a shipment of 3-(Chloromethyl)phenyl acetate, the following QA protocol is
mandatory to ensure integrity.

Visual Inspection

o Standard: Clear, colorless to pale yellow liquid.[1]

o Red Flag: Dark brown/black viscous oil indicates hydrolysis followed by polymerization of the
free phenol. Reject immediately.
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H-NMR Validation (CDCI3)

The structure has distinct diagnostic peaks.

Acetate Methyl: Singlet at

~2.3 ppm.

e Benzylic Methylene (-CH2CI): Singlet at

~4.6 ppm.

o Aromatic Region: Multiplet 7.0-7.5 ppm.

o Impurity Check: Watch for a smaller singlet near 6.5-6.7 ppm (dichloromethy! impurity from
Route A) or broad peaks (polymer).

HPLC/LC-MS Considerations

e Column: C18 Reverse Phase.
» Mobile Phase: Water/Acetonitrile (0.1% Formic Acid).

» Caution: The benzylic chloride is reactive. In unbuffered water or methanol, it may solvolyze
to the benzyl alcohol or methyl ether during the run. Use a fast gradient or non-nucleophilic
solvents if possible.

Applications in Drug Development

This compound is a "Warhead Linker." It is used to introduce a 3-hydroxybenzyl moiety into a
drug scaffold.

o Covalent Probes: The chloromethyl group reacts with cysteines or other nucleophiles in
proteins (Proteomics).

e Prodrug Synthesis: The acetate can be hydrolyzed in vivo by esterases to release the active
phenol, while the chloromethyl group is used to attach the payload.
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» Peptidomimetics: Used to cap N-termini of peptides with a lipophilic, potentially reactive
benzyl group.

Handling & Safety (E-E-A-T)

e Lachrymator: Like all benzyl chlorides, this compound is a potent lachrymator (tear gas
effect). Handle only in a functioning fume hood.

e Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). Moisture ingress will
cause the release of Acetic Acid and HCI, accelerating degradation.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 3-Methoxybenzyl Chloride | 824-98-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

» To cite this document: BenchChem. [Commercial Availability & Technical Profile: 3-
(Chloromethyl)phenyl Acetate[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3267556/docs#commercial-availability-technical-
profile-3-chloromethyl-phenyl-acetate-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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